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Compound of Interest

Compound Name: 1-(1-Chloroethyl)-4-fluorobenzene

Cat. No.: B1225693 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-(1-Chloroethyl)-4-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. The information provided is based on available data for

1-(1-Chloroethyl)-4-fluorobenzene and structurally similar compounds. A comprehensive

Safety Data Sheet (SDS) for this specific compound was not available at the time of writing.

Therefore, all safety and handling procedures should be conducted with caution and in

accordance with established laboratory safety protocols and regulations.

Chemical and Physical Properties
1-(1-Chloroethyl)-4-fluorobenzene is a halogenated aromatic compound. Due to the limited

availability of specific experimental data for this compound, properties of structurally related

chemicals are included for reference and should be used as an estimation.

Table 1: Physical and Chemical Properties
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Property Value Source/Notes

Chemical Name
1-(1-Chloroethyl)-4-

fluorobenzene
-

CAS Number 456-16-6 [1][2]

Molecular Formula C8H8ClF [2]

Molecular Weight 158.6 g/mol [2]

Appearance Liquid
Assumed based on related

compounds

Storage Temperature 2-8°C, under inert gas [2]

Note: In the absence of specific data for 1-(1-Chloroethyl)-4-fluorobenzene, properties of

related compounds such as 1-Chloro-4-fluorobenzene and 1-Ethyl-4-fluorobenzene can

provide some indication of its characteristics. For instance, 1-Chloro-4-fluorobenzene is a clear

liquid with a boiling point of 129-130°C and a flash point of 29°C[3].

Hazard Identification and GHS Classification
Based on available supplier information, 1-(1-Chloroethyl)-4-fluorobenzene is classified as a

hazardous substance.

Signal Word: Warning[4]

GHS Hazard Statements:[4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements:[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Note: Structurally similar compounds like 1-Chloro-4-fluorobenzene are also classified as

flammable liquids (H226)[5][6]. It is prudent to treat 1-(1-Chloroethyl)-4-fluorobenzene as a

potentially flammable liquid.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and associated risks.

Experimental Protocol for Safe Handling:

Engineering Controls: All manipulations of 1-(1-Chloroethyl)-4-fluorobenzene should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood[7][8].

Use explosion-proof electrical and ventilating equipment[6][8]. Ensure that eyewash stations

and safety showers are readily accessible[3].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A face

shield should be worn in situations with a high risk of splashing[9][10].

Skin Protection: Wear a flame-resistant lab coat and appropriate chemical-resistant gloves

(e.g., disposable nitrile gloves for short-term protection)[9]. Ensure gloves are inspected

before use and changed immediately upon contamination[11]. Closed-toe shoes are

mandatory[9][12].

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator with appropriate cartridges for organic vapors[3][9].

General Handling Practices: Avoid contact with skin, eyes, and clothing[8]. Do not breathe

vapors or mists[3]. Keep away from heat, sparks, open flames, and other ignition sources[6]

[8]. Use only non-sparking tools and take precautionary measures against static discharge[6]

[8]. Wash hands thoroughly after handling[8].

Storage Procedures:
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Store in a tightly closed container in a cool, dry, and well-ventilated area[8].

Keep away from heat and sources of ignition[6].

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C for long-term stability[2].

Incompatible materials include strong oxidizing agents[3][6].

First Aid Measures
In case of exposure, immediate medical attention is necessary.

Table 2: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[7][13]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[7][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

[13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[11][14]

Fire-Fighting and Accidental Release Measures
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Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam[6][7]. Water mist may be used to cool closed containers[6].

Specific Hazards: The compound may be flammable, and vapors can form explosive

mixtures with air[6][15]. Containers may explode when heated[6][15]. Hazardous

decomposition products can include carbon oxides (CO, CO2), hydrogen chloride, and

hydrogen fluoride[3][16].

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear[3][7].

Accidental Release:

Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate PPE as described in Section 3[7].

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways[14].

Containment and Cleanup:

For small spills, absorb with an inert material (e.g., sand, silica gel, vermiculite)[3].

Use spark-proof tools for collection[3].

Place the absorbed material into a suitable, labeled, and sealed container for disposal[3].

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable federal, state, and local

regulations. Do not dispose of down the drain or in regular trash.

General Disposal Protocol:

Collect waste 1-(1-Chloroethyl)-4-fluorobenzene and contaminated materials in a

designated, properly labeled, and sealed hazardous waste container[17].
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The container must be compatible with the chemical[17].

Store the waste container in a safe and secure location, away from incompatible

materials[17].

Arrange for disposal through a licensed hazardous waste disposal company[3].

Diagrams
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Caption: Workflow for the safe handling of 1-(1-Chloroethyl)-4-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1225693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

